![molecular formula C18H22N4O2S B2771281 N-(3-methylbutyl)-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide CAS No. 899969-32-5](/img/structure/B2771281.png)
N-(3-methylbutyl)-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide
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Description
N-(3-methylbutyl)-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide is a useful research compound. Its molecular formula is C18H22N4O2S and its molecular weight is 358.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthetic Pathways
The development of novel synthetic pathways for creating pyrazole and thienopyrazole derivatives offers a foundation for exploring new materials and biologically active molecules. These pathways enable the creation of a diverse array of structures with potential applications in medicinal chemistry and material science (A. Saeed et al., 2020).
Characterization Techniques
Advanced characterization techniques are essential for confirming the structure and properties of newly synthesized compounds. Studies often utilize NMR, X-ray crystallography, and mass spectrometry to elucidate structural details, which are crucial for understanding the compound's potential applications (A. Saeed et al., 2020).
Biological Activities
Antimicrobial and Antifungal Activities
Pyrazole derivatives have been investigated for their antimicrobial and antifungal properties. These studies are important for identifying new therapeutic agents against various bacterial and fungal pathogens (J. N. Godhasra et al., 2010).
Insecticidal Activity
The design and synthesis of pyrazole amide derivatives targeting specific biological receptors have shown promising insecticidal activity. Such studies contribute to the development of new pesticides with specific modes of action, offering alternatives to existing compounds (Xi-le Deng et al., 2016).
Material Science Applications
Corrosion Inhibition
Research into pyrazolone derivatives as corrosion inhibitors for metals in acidic environments highlights their potential in extending the lifespan of industrial materials. These studies provide insights into the mechanisms of corrosion prevention and the development of more durable materials (K. R. Ansari et al., 2016).
Antioxidant Additives for Lubricating Oils
The evaluation of thiazole and pyrazole derivatives as antioxidant additives in lubricating oils demonstrates their potential in improving the performance and longevity of mechanical systems. Such additives are crucial for reducing oxidative degradation of oils, thereby enhancing the efficiency of machinery (F. Amer et al., 2011).
Properties
IUPAC Name |
N-(3-methylbutyl)-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2S/c1-12(2)8-9-19-17(23)18(24)20-16-14-10-25-11-15(14)21-22(16)13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3,(H,19,23)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOKSOGCGSIYMBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C(=O)NC1=C2CSCC2=NN1C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.